Cas no 2172503-79-4 (1-Phenylpentane-1-sulfonyl fluoride)
2172503-79-4 structure
Product Name:1-Phenylpentane-1-sulfonyl fluoride
CAS No:2172503-79-4
MF:C11H15FO2S
MW:230.299005746841
CID:5465704
PubChem ID:165505831
Update Time:2023-08-28
1-Phenylpentane-1-sulfonyl fluoride Chemical and Physical Properties
Names and Identifiers
-
- 1-phenylpentane-1-sulfonyl fluoride
- Z3016380950
- Benzenemethanesulfonyl fluoride, α-butyl-
- 1-Phenylpentane-1-sulfonyl fluoride
-
- Inchi: 1S/C11H15FO2S/c1-2-3-9-11(15(12,13)14)10-7-5-4-6-8-10/h4-8,11H,2-3,9H2,1H3
- InChI Key: JUEANISQKGXDHN-UHFFFAOYSA-N
- SMILES: S(C(C1C=CC=CC=1)CCCC)(=O)(=O)F
Computed Properties
- Exact Mass: 230.07767905 g/mol
- Monoisotopic Mass: 230.07767905 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 5
- Complexity: 263
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 230.30
- XLogP3: 3.5
- Topological Polar Surface Area: 42.5
1-Phenylpentane-1-sulfonyl fluoride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1451086-0.05g |
1-phenylpentane-1-sulfonyl fluoride |
2172503-79-4 | 95% | 0.05g |
$229.0 | 2023-07-10 | |
| Enamine | EN300-1451086-0.1g |
1-phenylpentane-1-sulfonyl fluoride |
2172503-79-4 | 95% | 0.1g |
$342.0 | 2023-07-10 | |
| Enamine | EN300-1451086-0.25g |
1-phenylpentane-1-sulfonyl fluoride |
2172503-79-4 | 95% | 0.25g |
$487.0 | 2023-07-10 | |
| Enamine | EN300-1451086-0.5g |
1-phenylpentane-1-sulfonyl fluoride |
2172503-79-4 | 95% | 0.5g |
$768.0 | 2023-07-10 | |
| Enamine | EN300-1451086-1.0g |
1-phenylpentane-1-sulfonyl fluoride |
2172503-79-4 | 95% | 1.0g |
$986.0 | 2023-07-10 | |
| Enamine | EN300-1451086-2.5g |
1-phenylpentane-1-sulfonyl fluoride |
2172503-79-4 | 95% | 2.5g |
$1931.0 | 2023-07-10 | |
| Enamine | EN300-1451086-5.0g |
1-phenylpentane-1-sulfonyl fluoride |
2172503-79-4 | 95% | 5.0g |
$2858.0 | 2023-07-10 | |
| Enamine | EN300-1451086-10.0g |
1-phenylpentane-1-sulfonyl fluoride |
2172503-79-4 | 95% | 10.0g |
$4236.0 | 2023-07-10 | |
| Enamine | EN300-1451086-50mg |
1-phenylpentane-1-sulfonyl fluoride |
2172503-79-4 | 95.0% | 50mg |
$229.0 | 2023-09-29 | |
| Enamine | EN300-1451086-100mg |
1-phenylpentane-1-sulfonyl fluoride |
2172503-79-4 | 95.0% | 100mg |
$342.0 | 2023-09-29 |
1-Phenylpentane-1-sulfonyl fluoride Related Literature
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Chih-Yu Chang,Yu-Chia Chang,Wen-Kuan Huang,Wen-Chi Liao,Hung Wang,Chieh Yeh,Bo-Chou Tsai,Yu-Ching Huang J. Mater. Chem. A, 2016,4, 7903-7913
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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